Cas no 16681-63-3 (2-bromo-1-methyl-4-nitro-1H-Imidazole)

• Product Name: 2-bromo-1-methyl-4-nitro-1H-Imidazole
• CAS No: 16681-63-3
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• CID: 182438
• PubChem ID: 27994
• Update Time: 2025-04-19

2-bromo-1-methyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methyl-4-nitro-1H-Imidazole
• 1H-Imidazole,2-bromo-1-methyl-4-nitro-
• 2-bromo-1-methyl-4-nitroimidazole
• 1-Methyl-2-brom-4-nitro-imidazol
• 2-Brom-1-methyl-4-nitro-1H-imidazol
• 2-Brom-1-methyl-4-nitroimidazol
• 2-Brom-1-methyl-4-nitro-imidazol
• AC1L1EDY
• KB-228624
• NSC347484
• SureCN3282371
• NSC-347484
• 16681-63-3
• 2-bromo-N-methylnitroimidazole
• NSC 347484
• SCHEMBL3282371
• DTXSID20168191

• Inchi： 1S/C4H4BrN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
• InChI Key： CYEJSGQRECDITG-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.94872
• Monoisotopic Mass: 204.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 2.04
• Boiling Point: 351.4°C at 760 mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.688
• PSA: 60.96